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Compound of Interest

Compound Name: 2-Nonene, 4-methyl-, (E)-

Cat. No.: B15418046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory or industrial setting. The toxicological properties of (E)-4-methyl-2-nonene have not

been thoroughly investigated. All handling should be performed by qualified individuals who

have conducted a thorough risk assessment. The information herein is compiled from available

data and safety data sheets for structurally similar compounds and should be used as a

guideline, not a substitute for a comprehensive, substance-specific Safety Data Sheet (SDS).

Chemical Identification
Identifier Value

IUPAC Name (E)-4-methylnon-2-ene

Synonyms
2-Nonene, 4-methyl-, (E)-; trans-4-Methyl-2-

nonene[1]

CAS Number 121941-01-3[2]

Molecular Formula C₁₀H₂₀[1][2]

Molecular Weight 140.27 g/mol [2][3]

InChIKey YWPFKZMYKGXMAP-VMPITWQZSA-N[1]

Canonical SMILES CCCCC(C)C=CC
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Hazard Identification and Classification
(E)-4-methyl-2-nonene is classified as a hazardous substance. The following hazard

statements are based on data for structurally similar compounds and should be considered

applicable.

GHS Hazard Classification:

Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor.

Aspiration Hazard 1
H304: May be fatal if

swallowed and enters airways.

Skin Irritation 2 H315: Causes skin irritation.

Eye Irritation 2A
H319: Causes serious eye

irritation.

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.

Signal Word: Danger

Hazard Pictograms:

alt text

alt text

alt text

Physical and Chemical Properties
Quantitative experimental data for (E)-4-methyl-2-nonene is limited. The following table

includes computed and estimated values.
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Property Value Source

Boiling Point 166.82°C (estimate) ChemicalBook

Melting Point -56.93°C (estimate) ChemicalBook

Flash Point

Not available. Assumed to be <

60°C based on Flammable

Liquid Category 3

classification.

-

Density 0.7631 g/mL (estimate) ChemicalBook

Refractive Index 1.4177 (estimate) ChemicalBook

Vapor Pressure Not available -

Solubility Insoluble in water. -

XLogP3 4.6 PubChem[2]

Experimental Protocols
Handling and Storage Protocol
Objective: To outline the safe procedures for handling and storing (E)-4-methyl-2-nonene to

minimize exposure and risk.

Methodology:

Engineering Controls:

All handling of (E)-4-methyl-2-nonene must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[4]

Use explosion-proof electrical, ventilating, and lighting equipment.

Ensure an eyewash station and safety shower are readily accessible.[4]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical safety goggles with side shields conforming to EN

166 (EU) or NIOSH (US) standards. A full-face shield may be required for splash hazards.

[5]

Skin Protection: Wear impervious gloves (e.g., nitrile, neoprene) and a flame-retardant lab

coat or coveralls.[4][5] Gloves must be inspected before use and replaced if damaged.

Respiratory Protection: If ventilation is inadequate or if working with large quantities, use a

NIOSH-approved respirator with organic vapor cartridges.[5]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[5]

Avoid breathing vapors or mist.

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.

Use only non-sparking tools.

Ground and bond containers and receiving equipment to prevent static discharge.

Keep the container tightly closed when not in use.

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Store locked up.

Store away from incompatible materials such as strong oxidizing agents.[6]

Spill Response Protocol
Objective: To provide a systematic approach to safely managing a spill of (E)-4-methyl-2-

nonene.

Methodology:
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Immediate Actions:

Evacuate all non-essential personnel from the spill area.

Shut off all ignition sources immediately.[7]

Ensure adequate ventilation.

Containment:

Wearing appropriate PPE, stop the leak if it is safe to do so.

Contain the spill using non-combustible absorbent material such as sand, earth, or

vermiculite.[7] Do not use combustible materials like sawdust.

Prevent the spill from entering sewers or waterways.[5]

Clean-up:

Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, labeled container for disposal.[7]

Wash the spill area with soap and water, collecting the cleaning water for proper disposal.

Disposal:

Dispose of the contaminated waste in accordance with local, state, and federal regulations

at an approved waste disposal plant.

First Aid Measures
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Exposure Route Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[8]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water or shower. If skin

irritation occurs, get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion

Do NOT induce vomiting. Immediately call a

POISON CENTER or doctor. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[8]

Firefighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon

dioxide.[5]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back. Containers may explode when heated.[9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[5][8]

Diagrams
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Spill of (E)-4-methyl-2-nonene Detected

Assess Situation
(Size, Location, Risk)

Evacuate Area & Alert Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Eliminate Ignition Sources

Stop Leak (if safe)

Contain Spill
(Use inert absorbent)

Collect Absorbed Material
(Use non-sparking tools)

Decontaminate Spill Area

Package & Label Waste for Disposal

Report Incident

Click to download full resolution via product page

Caption: Spill Response Workflow for (E)-4-methyl-2-nonene.
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Prepare to Handle Chemical

Conduct Risk Assessment

Verify Engineering Controls
(Fume Hood, Eyewash)

Select & Inspect PPE

Perform Chemical Handling

Grounding/Bonding
No Ignition Sources

Store Chemical Properly

Tightly sealed container
Cool, ventilated area

Procedure Complete

Click to download full resolution via product page

Caption: General Protocol for Handling Flammable Liquid Chemicals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15418046?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15418046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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